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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B12375719

A comprehensive analysis of C.l. Mordant Orange 29 and its alternatives for applications in
biological and textile sciences.

Executive Summary

C.l. Mordant Orange 29 is a synthetic azo dye belonging to the mordant class of colorants.
These dyes require a mordant—typically a metal salt—to bind to the substrate, forming a
coordination complex that is insoluble and resistant to fading. While C.l. Mordant Orange 29 is
classified as a multifunctional dye for biological experiments and textile dyeing, a
comprehensive review of peer-reviewed literature reveals a notable scarcity of specific studies
detailing its performance and applications.[1][2]

This guide addresses this information gap by providing a comparative overview of mordant
orange dyes, using available data for related compounds such as C.l. Mordant Orange 1, C.I.
Mordant Orange 6, and C.I. Mordant Orange 10 as proxies. Furthermore, it details the
significant impact of different mordants on the final color and fastness properties of the dyed
substrates, offering valuable insights for researchers, scientists, and drug development
professionals.

Comparison of Mordant Orange Dyes

Due to the limited specific data on C.l. Mordant Orange 29, this section provides a
comparative summary of its known properties alongside those of more extensively documented
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mordant orange dyes. This information is crucial for selecting appropriate alternatives for
specific research applications.

C.l. Mordant C.l. Mordant C.l. Mordant C.l. Mordant
Property
Orange 29 Orange 1 Orange 6 Orange 10
C.l. Number 18744 14030 26520 26560
Molecular
CisH12NsNaO7S Ci13HsNsNaOs C19H12NaNaz206S  C20H14N4Na206S
Formula
Molecular Weight  441.35 g/mol 309.21 g/mol 470.37 g/mol 484.39 g/mol
Molecular ) ]
Single Azo Single Azo Double Azo Double Azo
Structure
Wool, silk, nylon
) ) dyeing and )
Biological o Woal, silk, nylon, )
Reported i printing; Dark red-light
o experiments, ] ) leather, and fur i
Applications ) ] biological ] orange dyeing
textile dyeing ) dyeing
coloring;
indicator
Soluble in water,
Solubilt General solubility  Soluble in water slightly soluble in  Information not
olubili
Y in water and ethanol ethanol and readily available
acetone

The Critical Role of Mordants

The choice of mordant is as important as the dye itself, as it significantly influences the final
color, vibrancy, and fastness of the application. The following table summarizes the effects of
common mordants when used with orange dyes.
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Chemical Effect on _
Mordant Advantages Disadvantages
Formula Orange Dyes
May require a
) ) tannin pre-
Alum (Potassium Produces clear, Considered non-
. _ . treatment on
Aluminum KAI(SO4)2 bright oranges toxic and easy to )
cellulose fibers
Sulfate) and yellows.[3] use. ]
for optimal
results.[4]
"Saddens" or Can make
darkens colors, protein fibers like
Iron (Ferrous FeSO shifting oranges Increases wool brittle and
e 4
Sulfate) towards brown, lightfastness.[7] may damage
grey, or olive textiles over
green.[5][6] time.[8][9]
Shifts colors
towards deeper, ] Toxic to aquatic
Increases light ] )
Copper (Copper darker shades; life; requires
CuSOa and wash ]
Sulfate) can turn yellows careful handling
) fastness.[10] )
to bright green. and disposal.[11]
[10]
Significantly ] ] ]
_ Achieves vibrant ~ Can make fibers
brightens colors, o )
) ] shades not brittle if used in
Tin (Stannous producing ] ] )
SnClz possible with excess; requires

Chloride)

brilliant reds and
oranges.[2][12]
(13]

other mordants.

[2]

careful handling

due to toxicity.[8]

Experimental Protocols

While a specific peer-reviewed protocol for C.l. Mordant Orange 29 is not available, the

following generalized procedure for the pre-mordanting and dyeing of protein fibers (e.g., wool

or silk) can be adapted.

Materials
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» Protein fibers (e.g., wool yarn)

e Mordant (e.g., Alum - Potassium Aluminum Sulfate)
e Mordant Orange Dye

» Non-reactive pot (stainless steel or enamel)

e Heat source

e Stirring rod

e Gloves and safety glasses

Procedure

e Scouring (Cleaning the Fibers):
o Wash the fibers with a pH-neutral soap to remove any oils or dirt.
o Rinse thoroughly with clean water.

e Pre-mordanting:

[¢]

Weigh the dry fibers (Weight of Fiber - WOF).

o Calculate the amount of mordant needed (e.g., for Alum, typically 10-20% of the WOF).
[14]

o Fill a non-reactive pot with enough water for the fibers to move freely.
o Dissolve the mordant in hot water and add it to the pot.
o Add the wet, scoured fibers to the mordant bath.

o Slowly heat the bath to a simmer (around 80-90°C) and maintain for one hour, stirring
gently.

o Allow the bath to cool completely before removing the fibers.
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o The mordanted fibers can be used immediately or dried for later use.

e Dyeing:

[e]

In a separate pot, dissolve the Mordant Orange dye in water.

o

Add the wet, mordanted fibers to the dyebath.

[¢]

Slowly heat the dyebath to a simmer and maintain for one hour, or until the desired color is
achieved.

[¢]

Allow the dyebath to cool completely.
e Rinsing and Drying:
o Remove the fibers from the dyebath and rinse with clean water until the water runs clear.

o Gently squeeze out excess water and hang to dry away from direct sunlight.

Visualizing the Process and Interactions

To further elucidate the concepts discussed, the following diagrams, created using the DOT
language, illustrate a typical experimental workflow and the underlying chemical interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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